Plant-based beverages (PBB) market is largely growing. In this study, 136 beverages made of soy, oat, almond, rice, tigernut, and others (mixtures of various plant materials), from the Spanish market were evaluated through labelling information.Energy value and fat content were intermediate between skimmed and whole cow milk; while fatty acids profile was quite different. Carbohydrate content was usually higher than cow milk, and highly dependent on the addition of sugars. All products provided some dietary fibre. With the exception of soy-based drinks, samples presented lower protein and calcium content than milk (1/3 samples studied were Ca-fortified), and 23% were vitamin D enriched.The claim “No added sugars” was in more than 50% samples. A right labelling and nutritional education of consumers is essential to make adequate choices, since the appearing of many claims is not always indicative of a better-quality product.Plant-based beverages cannot be considered as an alternative to milk, but as a different product, with their own nutritional and functional entity. Their inclusion in a diversified balanced diet can provide interesting functional components, such as soluble fibre or unsaturated fatty acids (mainly soybean and almond drink), which can help improve the health status of the population.

Foodborne microbial contamination (FMC) is the leading cause of food poisoning and foodborne illness. The foodborne microbial detection methods based on isothermal amplification have high sensitivity and short detection time, and functional nucleic acids (FNAs) could extend the detectable object of isothermal amplification to mycotoxins. Therefore, the strategy of FNAs-mediated isothermal amplification has been emergingly applied in biosensors for foodborne microbial contaminants detection, making biosensors more sensitive with lower cost and less dependent on nanomaterials for signal output. Here, the mechanism of six isothermal amplification technologies and their application in detecting FMC is firstly introduced. Then the strategy of FNAs-mediated isothermal amplification is systematically discussed from perspectives of FNAs’ versatility including recognition elements (Aptamer, DNAzyme), programming tools (DNA tweezer, DNA walker and CRISPR-Cas) and signal units (G-quadruplex, FNAs-based nanomaterials). Finally, challenges and prospects are presented in terms of addressing the issue of nonspecific amplification reaction, developing better FNAs-based sensing elements and eliminating food matrix effects.

Rice bran protein concentrate (RPC), an industrial by-product, may emerge as a green alternative for substituting animal proteins in microencapsulating compounds of interest. This study applied RPC, combined with maltodextrin (MD) as carrier agents, in the spray drying of grape juice, a product rich in these bioactive compounds, seeking to protect anthocyanins from degradation. The effects of carrier agent concentration [C: 0.75, 1.00, and 1.25 g of carrier agents (CA)/g of soluble solids of the juice (SS)] and RPC:CA ratio (P: 0%, as a control sample, 5%, 10%, 15%, and 20%) on anthocyanin retention and powder properties were evaluated. At 1.00 g CA/g SS, the internal and total retentions of anthocyanins improved by 2.4 and 3.2 times, respectively, when the RPC:CA ratio increased from 0% to 20%. The protein also exhibited excellent surface activity on the grape juice and positively influenced the physicochemical properties of the microparticles. There was a reduction in stickiness, degree of caking, and hygroscopicity, in addition to an increased antioxidant capacity when protein was used in combination with MD, especially at 1.00 and 1.25 g CA/g SS. Therefore, this study demonstrated that RPC could enhance the protection of anthocyanins during the spray drying of grape juice.

Hepatitis A virus (HAV) has adversely affected public health worldwide, causing an economic burden on many countries. Fresh vegetables are reported as a source of HAV infections during production, harvesting, and distribution, which cause the emergence of foodborne illnesses. Therefore, in this study, the synergistic effects of chemical (sodium hypochlorite [NaOCl] and chlorine dioxide [ClO2]) and physical (electron-beam [e-beam] irradiation) sequential treatment for HAV inactivation on fresh vegetables were investigated, and the physicochemical quality changes of vegetables were evaluated after each treatment. On bell pepper and cucumber sequentially treated with NaOCl (50-500 ppm) and e-beam (1-5 kGy), the HAV titer was reduced by 0.19−4.69 and 0.28−4.78 log10 TCID50/mL, respectively. Sequential treatment with ClO2 (10-250 ppm) and e-beam (1-5 kGy) reduced the HAV titer on bell pepper and cucumber by 0.41−4.78 and 0.26−4.80 log10 TCID50/mL, respectively. The sequential treatments steadily decreased the HAV titers on each food by a significant difference (p < 0.05) compared to the controls. The treatment combinations of 500 ppm NaOCl and 3 kGy (e-beam) on bell pepper and 150 ppm NaOCl and 1 kGy (e-beam) on cucumber provided maximum synergistic effects. It was also found that sequential treatment with 50 ppm ClO2 and 5 kGy (e-beam) on bell pepper and 10 ppm ClO2 and 5 kGy (e-beam) on cucumber most efficiently inactivated HAV. Additionally, bell pepper and cucumber showed no significant quality changes (p < 0.05) after the treatment. Therefore, the sequential treatment with NaOCl or ClO2 and e-beam is expected to effectively control HAV on fresh vegetables without changing the food quality compared to either treatment alone.

Consumers are increasingly demanding high-quality mutton. Cross breeding can improve meat quality and is widely used in sheep breeding. However, little is known about the molecular mechanism of cross breeding sheep meat quality. In this study, male Southdown and female Hu sheep were hybridized. The slaughter performance and longissimus dorsi quality of the 6-month-old hybrid offspring were measured, and the longissimus dorsi of the hybrid offspring was analyzed by transcriptomics and metabolomics to explore the effect of cross breeding on meat quality. The results showed that the production performance of Southdown × Hu F1 sheep was significantly improved, the carcass fat content was significantly decreased, and the eating quality of Southdown × Hu F1 sheep were better. Compared with the HS group (Hu × Hu), the NH group (Southdown × Hu) had 538 differentially expressed genes and 166 differentially expressed metabolites (P  0.6 and P < 0.05). Our results provide further understanding of the molecular mechanism of cross breeding for sheep muscle growth and meat quality optimization.

Whole-grain cereals are important components of a healthy diet. It reduces the risk of many deadly diseases like cardiovascular diseases, diabetes, cancer, etc. Brown rice is an example of whole grain food, which is highly nutritious due to the presence of various bioactive compounds (flavonoids, phenolics, vitamins, phytosterols, oils, etc.) associated with the rice bran layer of brown rice. White rice is devoid of the nutritious rice bran layer and thus lacks the bioactive compounds which are the major attractants of brown rice. Therefore, to confer health benefits to the public at large, the nutrigenomic potential of white rice may be improved by integrating the phytochemicals associated with the rice bran layer of brown rice into it via biofortification processes like conventional breeding, agronomic practices, metabolic engineering, CRISPR/Cas9 technology, and RNAi techniques. Thus, this review article focuses on improving the nutritional qualities of white/polished rice through biofortification processes, utilizing new breeding technologies (NBTs).

Industrial-scale production of recombinant proteins for food products may become economically feasible but correct post-translational modification of proteins by microbial expression systems remains a challenge. For efficient production of hybrid products from bovine casein and recombinant casein, it is therefore of interest to evaluate the necessity of casein post-translational phosphorylation for the preparation of hybrid casein micelles and study their rennet-induced coagulation. Our results show that dephosphorylated casein was hardly incorporated into artificial casein micelles but was capable of stabilising calcium phosphate nanoclusters with an increased size through adsorption on their surface. Thereby, dephosphorylated casein formed larger colloidal particles with a decreased hydration. Furthermore, the presence of increasing amounts of dephosphorylated casein resulted in increasingly poor rennet coagulation behaviour, where dephosphorylated casein disrupted the formation of a coherent gel network by native casein. These results emphasise that post-translational phosphorylation of casein is crucial for their assembly into micelles and thereby for the production of dairy products for which the casein micelle structure is a prerequisite, such as many cheese varieties and yoghurt. Therefore, phosphorylation of future recombinant casein is essential to allow its use in the production of animal-free dairy products.

This study established microbial growth models for fresh-cut cucumber packaged with different O2 transmission rate (OTR) films. Biaxially oriented polyamide/low-density polyethylene (BOPA/LDPE) film (Ⅰ: OTR5, Ⅳ: OTR48) and polyethylene (PE) film (Ⅱ: OTR2058, Ⅲ: OTR3875) were used to construct a passive modified atmosphere packaging (MAP). Mathematic models have been established to account for dynamic variations in the O2/CO2 concentration and their impacts on Pseudomonas fluorescens growth. The coupling models included: 1) respiration models of cucumber and P. fluorescens based on Michaëlis-Menten equation, 2) coupling gas exchange models based on Fick’s law that contained models of microbial P. fluorescens and respiration, 3) coupling microbial growth models contained respiration and gas exchange models. Coupling model with Baranyi function successfully fitted variations of O2/CO2 concentration P. fluorescens growth in the two packaging. In addition, quality properties of packed fresh-cut cucumber were determined. The film Ⅳ (OTR48) as a high barrier film showed the highest inhibition of P. fluorescens growth, adequately retained its colour, firmness and total soluble solid (TSS) concentration in contrast to the PE films packaging. The constructed coupling models can be utilized for assessing the shelf life and microbial growth of fresh-cut vegetables with spoilage dominated by pseudomonads.

The roles of enzymatic (Lipoxygenases, LOX) oxidation and autoxidation in the dry-cured processing of mackerel were investigated by adding exogenous substances in this study. Four groups, namely control, chlorogenic acid (inhibiting LOX activity), EDTA-2Na (inhibiting autoxidation), and exogenous LOX (adding eLOX), were assigned. The results showed that lipid oxidation of mackerel was reduced by inhibiting LOX activity and autoxidation, while adding eLOX promoted lipid oxidation. Inhibition of LOX activity and autoxidation suppressed fatty acid accumulation mainly in the air-drying and curing stage, respectively. The total contents of key flavors in the mackerel during dry-cured processing were decreased by inhibiting LOX activity and autoxidation, and the former inhibitory effect was stronger than autoxidation, while it was corresponding increased through adding eLOX, of particular in the later stage of air-drying. Collectively, LOX could promote the flavor formation of the mackerel in the dry-cured processing, which could be applied in the flavor adjustment of aquatic products or some similar fields.

New processes are needed to produce concentrated milk feedstocks with tailored calcium content, due to the direct link between calcium concentration and final product texture and functionality. Skim milk treatment with cation exchange resin 1% (w/v) or 2% (w/v) prior to ultrafiltration to a volumetric concentration factor (VCF) of 2.5 or 5 successfully decreased the calcium concentration by 20–30% and produced concentrates with solids content at ∼22–24 g 100 g−1 at a VCF of 5. Calcium reduction partially solubilized the casein micelles, increasing the concentration of soluble protein and individual caseins, leading to decreased turbidity but increased protein hydration and hydrophobicity. Decalcification (2% (w/v) resin treatment) reduced thermal stability, significantly decreasing the denaturation temperature of α-lactalbumin and β-lactoglobulin in the milk by ∼3 °C and ∼1 °C respectively. Filtration was also altered, reducing permeation flux and the gel concentration and increased filtration time. When combined, calcium reduction and filtration altered functional properties including soluble calcium, soluble protein and sedimentable solids, with increased milk protein hydration also contributing to increased viscosity. This study provides a route to produce calcium-reduced milk concentrates with potential for use in retentate-based dairy products with tailored functionality.